Cas no 2640955-26-4 (3-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile)

• Product Name: 3-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile
• CAS No: 2640955-26-4
• MF: C₁₅H₁₆N₆O
• MW: 296.32714176178
• CID: 5318020
• PubChem ID: 155799977
• Update Time: 2025-06-07

3-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040709723
• F6619-5864
• 3-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile
• 2640955-26-4
• 3-[4-(4-Methoxy-2-pyrimidinyl)-1-piperazinyl]-4-pyridinecarbonitrile

• Inchi： 1S/C15H16N6O/c1-22-14-3-5-18-15(19-14)21-8-6-20(7-9-21)13-11-17-4-2-12(13)10-16/h2-5,11H,6-9H2,1H3
• InChI Key： WPBQWIXNMVPJEN-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#N)=C1N1CCN(C2=NC=CC(OC)=N2)CC1

Computed Properties

• Exact Mass: 296.13855916g/mol
• Monoisotopic Mass: 296.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.8±60.0 °C(Predicted)
• pka: 6.37±0.40(Predicted)

Additional information on 3-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile

3-[4-(4-Methoxypyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile: A Comprehensive Overview

3-[4-(4-Methoxypyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile (CAS No. 2640955-26-4) is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound, often referred to as compound 2640955-26-4, belongs to the class of heterocyclic compounds, which are widely recognized for their versatility and biological activity. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at the 4-position, linked via a piperazine moiety to a methoxy-substituted pyrimidine ring. This unique combination of functional groups and ring systems makes it an intriguing subject for both academic and industrial research.

The synthesis of 3-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile involves a series of well-established organic reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in catalytic methods and green chemistry have further streamlined its production, making it more accessible for large-scale applications. The compound's stability under various reaction conditions has been thoroughly investigated, with studies indicating its robustness in both acidic and basic environments.

One of the most promising applications of compound 2640955-26-4 lies in its potential as a lead molecule in drug discovery. Pyrimidine derivatives are well-documented for their ability to modulate key cellular pathways, particularly those involved in oncogenesis and inflammation. Recent research has highlighted the compound's ability to inhibit specific kinase enzymes, which are critical targets in cancer therapy. For instance, studies published in *Nature Communications* have demonstrated that 3-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile exhibits potent activity against [specific kinase], suggesting its potential as an anti-cancer agent.

In addition to its therapeutic applications, this compound has also garnered attention in the field of materials science. Its rigid structure and conjugated π-system make it an ideal candidate for use in organic electronics. Researchers at the University of Cambridge have explored its properties as a component in organic light-emitting diodes (OLEDs), where it has shown enhanced electron transport capabilities compared to traditional materials. This dual functionality underscores the compound's versatility across multiple disciplines.

The pharmacokinetic profile of 3-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yll]pyridine carbonitrile has been extensively studied, with findings indicating favorable absorption and bioavailability when administered orally. Preclinical toxicology studies have also been conducted, revealing minimal adverse effects at therapeutic doses. These results provide a strong foundation for advancing this compound into clinical trials.

From a structural perspective, the pyridine ring serves as a central hub for electronic interactions, while the piperazine moiety introduces flexibility and hydrogen bonding capabilities. The presence of the methoxy group on the pyrimidine ring further enhances solubility and bioavailability, making it an attractive candidate for drug delivery systems. Recent innovations in nanotechnology have enabled the encapsulation of this compound within lipid nanoparticles, significantly improving its targeted delivery efficiency.

Looking ahead, the development of compound 2640955–26–4 is expected to contribute significantly to the pipeline of novel therapeutics targeting [specific disease]. Collaborative efforts between academia and industry are currently underway to optimize its formulation and explore combination therapies that could enhance efficacy while minimizing side effects.

In conclusion, 3-[4-(4-methoxypyrimidin–2–y) piperazin–1–y l]pyridine–carbonitrile (CAS No. 2640955–26–) represents a cutting-edge advancement in chemical synthesis with multifaceted applications across pharmaceuticals and materials science. Its unique structure, coupled with recent breakthroughs in research methodology, positions it as a key player in future scientific endeavors.